(2R)-2-amino-2-cyclopropylpropan-1-ol hydrochloride
Overview
Description
(2R)-2-amino-2-cyclopropylpropan-1-ol hydrochloride, also known as (2R)-2-Aminocyclopropanecarboxylic acid hydrochloride or (2R)-ACPC, is a cyclic amino acid derivative that is used in various scientific research applications. It is a small molecule that is relatively stable and has a wide range of applications in biochemistry, physiology, and pharmacology. It has been studied extensively to determine its mechanism of action, biochemical and physiological effects, advantages and limitations for laboratory experiments, and potential future directions.
Scientific Research Applications
(2R)-2-Aminocyclopropanecarboxylic acid hydrochloride is used in a wide variety of scientific research applications. It is used as a reagent in organic synthesis, as a buffer in biochemical assays, as a substrate in enzyme assays, and as a ligand in receptor binding assays. It is also used in studies of protein structure and function, as well as in studies of metabolism and drug action.
Mechanism of Action
The mechanism of action of (2R)-2-Aminocyclopropanecarboxylic acid hydrochloride is not fully understood. However, it is known to interact with various proteins and enzymes in a variety of ways. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and carbonic anhydrase. It has also been shown to bind to certain receptors, such as the glutamate receptor, and to modulate the activity of these receptors.
Biochemical and Physiological Effects
(2R)-2-Aminocyclopropanecarboxylic acid hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of certain enzymes, such as acetylcholinesterase and carbonic anhydrase, and to modulate the activity of certain receptors, such as the glutamate receptor. It has also been shown to have an effect on the metabolism of certain drugs, such as cocaine.
Advantages and Limitations for Lab Experiments
(2R)-2-Aminocyclopropanecarboxylic acid hydrochloride has several advantages and limitations for laboratory experiments. One advantage is that it is a relatively stable molecule and can be stored for extended periods of time. Another advantage is that it is soluble in water, which makes it easy to use in a variety of assays. A limitation is that it is a relatively small molecule, which limits its ability to bind to certain proteins and receptors.
Future Directions
There are a number of potential future directions for research involving (2R)-2-Aminocyclopropanecarboxylic acid hydrochloride. These include further research into its mechanism of action, the development of more effective synthesis methods, and the exploration of its potential therapeutic applications. Additionally, research could be conducted into its potential interactions with other proteins and enzymes, as well as its potential role in the metabolism of drugs. Finally, further research could be conducted into its potential effects on various biochemical and physiological processes.
Synthesis Methods
(2R)-2-Aminocyclopropanecarboxylic acid hydrochloride can be synthesized from the reaction of (2R)-2-aminocyclopropanecarboxylic acid and hydrochloric acid. This reaction produces a white, crystalline solid that is soluble in water. The yield of this reaction is typically high, and the reaction is relatively easy to perform.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-amino-2-cyclopropylpropan-1-ol hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Cyclopropane carboxylic acid", "Ethylene diamine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Cyclopropane carboxylic acid is reacted with sodium borohydride in methanol to form cyclopropane carboxylic acid methyl ester.", "Step 2: Cyclopropane carboxylic acid methyl ester is reacted with ethylene diamine in diethyl ether to form (2R,3S)-3-amino-2-cyclopropylpropanoic acid methyl ester.", "Step 3: (2R,3S)-3-amino-2-cyclopropylpropanoic acid methyl ester is hydrolyzed with hydrochloric acid to form (2R,3S)-3-amino-2-cyclopropylpropanoic acid.", "Step 4: (2R,3S)-3-amino-2-cyclopropylpropanoic acid is treated with sodium hydroxide to form (2R)-2-amino-2-cyclopropylpropan-1-ol.", "Step 5: (2R)-2-amino-2-cyclopropylpropan-1-ol is reacted with hydrochloric acid to form (2R)-2-amino-2-cyclopropylpropan-1-ol hydrochloride." ] } | |
CAS RN |
2679950-41-3 |
Molecular Formula |
C6H14ClNO |
Molecular Weight |
151.6 |
Purity |
95 |
Origin of Product |
United States |
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